Cas no 2138091-92-4 (2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid
• CAS No: 2138091-92-4
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 6492086
• PubChem ID: 165748017
• Update Time: 2025-06-11

2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1159665
• 2-{[(tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid
• 2138091-92-4
• 2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid

• Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(17)13-9-5-4-7(14)6-8(9)10(15)16/h8-9H,4-6H2,1-3H3,(H,13,17)(H,15,16)
• InChI Key： SDVCAPDIMFRHKH-UHFFFAOYSA-N
• SMILES： O(C(NC1CCC(CC1C(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.7Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid

Comprehensive Overview of 2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid (CAS No. 2138091-92-4)

2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid (CAS No. 2138091-92-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 5-oxocyclohexane backbone, make it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in peptide synthesis, drug discovery, and medicinal chemistry applications.

The compound's CAS number 2138091-92-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. With the growing demand for high-purity intermediates in biopharmaceuticals, this compound has gained attention for its role in optimizing synthetic routes. Recent trends in green chemistry and sustainable synthesis have also spurred interest in derivatives like 2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid, as researchers explore eco-friendly alternatives for protecting-group strategies.

From a structural perspective, the presence of both carboxylic acid and Boc-protected amine functionalities allows for versatile chemical modifications. This dual reactivity is particularly valuable in multistep organic synthesis, where selective deprotection or coupling reactions are required. Laboratories focusing on small-molecule therapeutics often prioritize such compounds to streamline the synthesis of complex targets, including enzyme inhibitors and receptor modulators.

Analytical characterization of CAS 2138091-92-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality standards, especially when the compound is used in GMP-compliant production. The pharmaceutical industry's emphasis on impurity profiling further underscores the need for reliable analytical data, making this compound a frequent subject of technical literature.

In the context of market dynamics, the global demand for 2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid reflects broader trends in custom synthesis and contract research. Suppliers often highlight its availability in varying scales—from milligram quantities for exploratory research to kilogram batches for industrial applications. This scalability aligns with the needs of both academic institutions and commercial entities engaged in high-throughput screening campaigns.

Emerging applications in proteomics and chemical biology have further expanded the utility of this compound. For instance, its incorporation into fluorescent probes or bioconjugates demonstrates its adaptability beyond traditional synthetic roles. Such interdisciplinary uses resonate with current scientific priorities, including targeted drug delivery and molecular imaging, which dominate contemporary research discussions.

Storage and handling recommendations for CAS No. 2138091-92-4 emphasize stability under inert conditions, typically at low temperatures to preserve its functional integrity. These protocols are critical for maintaining batch consistency, particularly when the compound is employed in long-term research projects. Documentation accompanying commercial samples often includes detailed spectroscopic references and solubility data, addressing common queries from end-users.

Looking ahead, innovations in catalytic asymmetric synthesis may unlock new routes to access enantiomerically pure forms of this compound, catering to the chiral drug development sector. As synthetic methodologies evolve, 2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexane-1-carboxylic acid is poised to remain a cornerstone in the toolkit of organic chemists, bridging fundamental science and applied industrial solutions.